[Cyclohexane-1,2-diylbis[nitrilobis(methylene)]]tetrakisphosphonic acid, sodium salt

• IUPAC Name: sodium;[[2-[bis(phosphonomethyl)amino]cyclohexyl]-(phosphonomethyl)amino]methylphosphonic acid
• InChI: InChI=1S/C10H26N2O12P4.Na/c13-25(14,15)5-11(6-26(16,17)18)9-3-1-2-4-10(9)12(7-27(19,20)21)8-28(22,23)24;/h9-10H,1-8H2,(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);/q;+1
• InChI Key: SLSORSYCKMNPIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)N(CP(=O)(O)O)CP(=O)(O)O)N(CP(=O)(O)O)CP(=O)(O)O.[Na+]
• Molecular Formula: C10H26N2NaO12P4+
• Molecular Weight: 513.20 g/mol
• CAS No.: 102506-09-2

Description

[Cyclohexane-1,2-diylbis[nitrilobis(methylene)]]tetrakisphosphonic acid, sodium salt is a complex organophosphorus compound. It is known for its chelating properties and is used in various industrial and scientific applications. The compound’s molecular formula is C10H26N2O12P4.xNa, and it is often utilized in fields such as water treatment, medicine, and material science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [Cyclohexane-1,2-diylbis[nitrilobis(methylene)]]tetrakisphosphonic acid, sodium salt typically involves the reaction of cyclohexane-1,2-diamine with formaldehyde and phosphorous acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process involves multiple steps, including the formation of intermediate compounds, which are then further reacted to produce the final product .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and optimized reaction conditions to ensure high yield and purity. The process is monitored closely to maintain the quality of the product, and various purification techniques are employed to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

[Cyclohexane-1,2-diylbis[nitrilobis(methylene)]]tetrakisphosphonic acid, sodium salt undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized products.

Reduction: It can also undergo reduction reactions, although these are less common.

Substitution: The compound is known to participate in substitution reactions, where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The reactions are typically carried out under controlled temperatures and pH conditions to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield various phosphonic acid derivatives, while substitution reactions can produce a range of substituted phosphonic acids.

Scientific Research Applications

[Cyclohexane-1,2-diylbis[nitrilobis(methylene)]]tetrakisphosphonic acid, sodium salt has a wide range of scientific research applications:

Chemistry: It is used as a chelating agent in various chemical processes, including catalysis and metal extraction.

Biology: The compound is studied for its potential use in biological systems, particularly in enzyme inhibition and as a potential therapeutic agent.

Medicine: Research is ongoing into its use in medical applications, such as drug delivery systems and as a component in diagnostic agents.

Industry: It is used in water treatment processes to prevent scale formation and corrosion, and in material science for the development of advanced materials

Mechanism of Action

The mechanism of action of [Cyclohexane-1,2-diylbis[nitrilobis(methylene)]]tetrakisphosphonic acid, sodium salt involves its ability to chelate metal ions. This chelation process disrupts various biological and chemical pathways, making it useful in applications such as enzyme inhibition and metal extraction. The compound interacts with molecular targets such as metal ions and enzymes, altering their activity and function .

Comparison with Similar Compounds

Similar Compounds

Ethylenediaminetetraacetic acid (EDTA): Another well-known chelating agent used in similar applications.

Nitrilotriacetic acid (NTA): A compound with similar chelating properties but different structural characteristics.

Diethylenetriaminepentaacetic acid (DTPA): Used in medical and industrial applications for its strong chelating abilities.

Uniqueness

[Cyclohexane-1,2-diylbis[nitrilobis(methylene)]]tetrakisphosphonic acid, sodium salt is unique due to its specific structure, which provides enhanced stability and chelating properties compared to other compounds. Its ability to form stable complexes with a wide range of metal ions makes it particularly valuable in various applications .